2-[[(3-Ethoxycarbonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-oxomethyl]-3-methyl-3-bicyclo[2.2.1]hept-5-enecarboxylic acid

• Molecular Formula: C21H25NO5S
• Molecular Weight: 403.5 g/mol
• IUPAC Name: 3-[(3-ethoxycarbonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)carbamoyl]-2-methylbicyclo[2.2.1]hept-5-ene-2-carboxylic acid
• InChI: InChI=1S/C21H25NO5S/c1-3-27-19(24)15-13-6-4-5-7-14(13)28-18(15)22-17(23)16-11-8-9-12(10-11)21(16,2)20(25)26/h8-9,11-12,16H,3-7,10H2,1-2H3,(H,22,23)(H,25,26)
• InChI Key: MYCPMISCHRNPFC-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3C4CC(C3(C)C(=O)O)C=C4

Description

2-[[(3-ethoxycarbonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-oxomethyl]-3-methyl-3-bicyclo[2.2.1]hept-5-enecarboxylic acid is a thiophenecarboxylic acid.

Scientific Research Applications

Synthesis and Chemical Transformations

• Stereocontrolled Transformation into Peptides : The compound has been utilized in the synthesis of enantiopure derivatives via stereocontrolled transformation. This method involves intramolecular cyclization leading to 2-oxabicyclo[2.2.1]heptane derivatives and is significant in the incorporation of these β-amino acid into peptides (Fernandez et al., 2010).
• Construction of Heterocyclic Structures : Research includes forming saturated heterocycles containing two condensed heterocyclic rings and a carbo(bi)cyclic ring, showing the compound's role in creating complex molecular structures (Kivelä et al., 2003).
• Synthesis of Novel Carbocyclic Nucleoside Analogues : The compound has been a part of the synthesis process for novel carbocyclic nucleoside analogues, indicating its role in the creation of new bioactive molecules (Hřebabecký et al., 2008).

Chemical Analysis and Characterization

• Chemical Characterization : It has been synthesized and characterized through various analytical techniques like IR, NMR, and LCMS, highlighting its importance in analytical chemistry (Jayaraman et al., 2010).
• Intramolecular Cyclization Studies : Studies have been conducted on its intramolecular cyclization, contributing to the understanding of chemical reactions and molecular transformations (Shipilovskikh et al., 2009).

Applications in Material Science

• Luminescent Molecular Crystals : This compound has been used in the synthesis of organic molecular crystals with stable photoluminescence, suggesting its potential in material science and photonics (Zhestkij et al., 2021).